1-Benzyl-4-bromo-3,5-dimethylpiperidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Benzyl-4-bromo-3,5-dimethylpiperidine is a brominated piperidine derivative characterized by a benzyl group at the 1-position, bromine at the 4-position, and methyl substituents at the 3- and 5-positions. Piperidine derivatives are widely studied in medicinal chemistry for their roles as sigma receptor ligands, enzyme inhibitors, and intermediates in organic synthesis .
Properties
Molecular Formula |
C14H20BrN |
|---|---|
Molecular Weight |
282.22 g/mol |
IUPAC Name |
1-benzyl-4-bromo-3,5-dimethylpiperidine |
InChI |
InChI=1S/C14H20BrN/c1-11-8-16(9-12(2)14(11)15)10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3 |
InChI Key |
FKRZSQPJTOOSAV-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC(C1Br)C)CC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Electrophilic Reactivity
The bromine atom in 1-Benzyl-4-bromo-3,5-dimethylpiperidine facilitates nucleophilic substitution reactions, distinguishing it from iodinated analogues like 4-IBP. While iodine’s larger atomic radius enhances steric hindrance and van der Waals interactions, bromine offers a balance between reactivity and metabolic stability .
Lipophilicity and Bioavailability
The benzyl and methyl groups in 1-Benzyl-4-bromo-3,5-dimethylpiperidine increase its logP value (~3.5 estimated), comparable to BD 1008 (logP ~2.8). However, BD 1008’s dichlorophenyl group enhances receptor binding specificity, whereas the benzyl group in the target compound may favor nonspecific membrane interactions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
